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Compound of Interest

Compound Name: TRC051384

Cat. No.: B1682456 Get Quote

This guide provides critical safety and logistical information for the proper handling and

disposal of TRC051384, a potent inducer of heat shock protein 70 (HSP70) used in laboratory

research.[1][2] Adherence to these procedures is vital for ensuring the safety of laboratory

personnel and maintaining compliance with environmental regulations. All waste containing this

compound should be managed in accordance with institutional and local regulations.

Immediate Safety Precautions
Before handling TRC051384 for disposal, ensure the following safety measures are in place:

Work Area: Conduct all handling and preparation for disposal within a certified laboratory

chemical fume hood.

Personal Protective Equipment (PPE): At a minimum, wear safety goggles, a lab coat, and

chemical-resistant gloves. For tasks with a risk of splashing, a face shield should also be

worn.

Emergency Preparedness: Ensure an emergency safety shower and eyewash station are

accessible and have been recently tested. Do not work alone when handling chemical waste.

Chemical and Physical Properties
A summary of the key quantitative data for TRC051384 is provided below for easy reference.
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Property Value

Molecular Weight 465.54 g/mol [2]

Formula C₂₅H₃₁N₅O₄

Purity ≥98% (HPLC)

Solubility Soluble to 100 mM in DMSO

Storage Store at -20°C

Experimental Protocol: Safe Disposal of TRC051384
The following step-by-step protocol outlines the recommended procedure for the disposal of

TRC051384.

1. Waste Identification and Segregation:

Identify all waste streams containing TRC051384. This includes unused or expired solid

compound, solutions in solvents (e.g., DMSO), and contaminated lab supplies such as

pipette tips, tubes, and gloves.

Segregate TRC051384 waste from other laboratory waste streams to prevent accidental

reactions.

2. Containerization:

Collect all TRC051384 waste in a designated, compatible, and clearly labeled hazardous

waste container.

The container must be in good condition and have a secure, leak-proof lid.

For solutions, ensure the container is compatible with the solvent used (e.g., a chemically

resistant plastic or glass container for DMSO solutions).

3. Labeling:

Affix a hazardous waste tag to the container as soon as the first piece of waste is added.
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The label must include:

The full chemical name: "TRC051384"

The CAS Number: 867164-40-7

An accurate estimation of the concentration and volume.

The name of the principal investigator or laboratory contact.

The accumulation start date.

4. Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

This area should be under the control of laboratory personnel, away from general work

areas, and segregated from incompatible chemicals.

5. Final Disposal:

When the container is full or has reached the institutional time limit for storage, submit a

hazardous waste pickup request to your institution's Environmental Health and Safety (EHS)

office.

All waste must be handled and disposed of in accordance with local, state, and federal

regulations. Do not dispose of TRC051384 down the drain or in regular trash.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

TRC051384.
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Start: TRC051384 Waste Generated

Is the waste unused solid
or a solution?

Is the waste contaminated labware
(gloves, tips, etc.)?

Place in a designated, sealed,
and labeled hazardous waste container.

Yes

No

Yes

Store container in a designated
satellite accumulation area.

Submit a hazardous waste
pickup request to EHS.

End: Compliant Disposal

Click to download full resolution via product page

Caption: Decision workflow for TRC051384 disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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